Cas no 7675-83-4 (L-Arginine L-aspartate)

• Product Name: L-Arginine L-aspartate
• CAS No: 7675-83-4
• MF: C₁₀H₂₁N₅O₆
• MW: 307.303642034531
• MDL: MFCD00058334
• CID: 47644
• Update Time: 2026-05-14

L-Arginine L-aspartate Chemical and Physical Properties

Names and Identifiers

• L-Arginine L-aspartate
• -arginineaspartate
• l-asparticacid,compd.withl-arginine(1:1)
• L-ARG L-ASP
• L-aspartic acid, compound with L-arginine (1:1)
• L-ARGININE1-ASPARTATE
• L-Arginine¤L-aspartic acid
• L-ARGININE L-ASPARATE
• Arg-asp
• (2S)-2-aminobutanedioic acid,(2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid
• L-Arginine-L-Aspartate
• S(+)-2-Amino-5-[(aminoiminomethyl)amino]pentanoic acid monohydrochloride

• MDL： MFCD00058334
• Inchi： 1S/C6H14N4O2.C4H7NO4/c7-4(5(11)12)2-1-3-10-6(8)9;5-2(4(8)9)1-3(6)7/h4H,1-3,7H2,(H,11,12)(H4,8,9,10);2H,1,5H2,(H,6,7)(H,8,9)/t4-;2-/m00/s1
• InChI Key： SUUWYOYAXFUOLX-ZBRNBAAYSA-N
• SMILES： N[C@@H](CCCNC(N)=N)C(O)=O.N[C@@H](CC(O)=O)C(O)=O

Computed Properties

• Exact Mass: 307.14900
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 9

Experimental Properties

• Melting Point: 250-255°C
• Boiling Point: 409.1°C at 760 mmHg
• PSA: 225.84000
• LogP: 0.12610

L-Arginine L-aspartate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Arginine L-aspartate

Professional Introduction to L-Arginine L-aspartate (CAS No. 7675-83-4)

L-Arginine L-aspartate (CAS No. 7675-83-4) is a specialized compound that has garnered significant attention in the field of nutritional supplements and pharmaceutical applications. This compound is a combination of two essential amino acids, L-Arginine and L-Aspartate, which work synergistically to provide various health benefits. The unique formulation of this compound makes it particularly valuable for enhancing physiological functions, particularly in the context of cardiovascular health, immune response, and athletic performance.

The synthesis and properties of L-Arginine L-aspartate are rooted in a deep understanding of amino acid chemistry and their biological interactions. L-Arginine, an amino acid that plays a crucial role in the urea cycle, is known for its ability to promote the production of nitric oxide (NO), a molecule essential for vasodilation and improved blood flow. On the other hand, L-Aspartate, another vital amino acid, contributes to energy metabolism and neurotransmitter synthesis. The combination of these two amino acids in L-Arginine L-aspartate enhances its bioavailability and efficacy, making it a preferred choice for therapeutic applications.

Recent research has highlighted the multifaceted benefits of L-Arginine L-aspartate. Studies have demonstrated its potential in improving endothelial function, which is critical for maintaining cardiovascular health. The enhanced production of nitric oxide by this compound helps in relaxing blood vessels, reducing blood pressure, and improving overall circulation. These effects are particularly relevant for individuals with conditions such as hypertension and peripheral artery disease.

In addition to its cardiovascular benefits, L-Arginine L-aspartate has shown promise in boosting the immune system. Research indicates that adequate levels of amino acids are essential for the proper functioning of immune cells. By providing a readily available source of both L-Arginine and L-Aspartate, this compound supports immune response mechanisms, helping to enhance overall health and resilience against infections.

The compound's role in athletic performance is another area where it has been extensively studied. Athletes often seek ways to improve their endurance, recovery time, and overall performance. L-Arginine L-aspartate, with its ability to enhance nitric oxide production, aids in muscle relaxation and reduces fatigue. This makes it an attractive supplement for athletes looking to optimize their training outcomes.

The pharmacokinetic profile of L-Arginine L-aspartate is also noteworthy. Unlike free-form amino acids, which can be rapidly absorbed but may have a short half-life, the combination in this compound ensures sustained release and prolonged activity. This property is particularly beneficial for maintaining consistent levels of amino acids in the body over time, thereby maximizing its therapeutic effects.

In clinical settings, L-Arginine L-aspartate has been explored as a potential therapeutic agent for various conditions. For instance, studies have examined its role in improving post-surgical recovery by promoting wound healing and reducing inflammation. The anti-inflammatory properties attributed to both amino acids contribute to faster recovery times and reduced discomfort.

The safety profile of L-Arginine L-aspartate is another critical aspect that has been thoroughly evaluated. Clinical trials have consistently shown that it is well-tolerated when used within recommended dosages. However, as with any supplement or medication, individuals with pre-existing health conditions or those taking other medications should consult healthcare professionals before use.

The future research directions for L-Arginine L-aspartate are promising. Scientists are exploring its potential applications in areas such as neuroprotection and cognitive enhancement. Preliminary studies suggest that the compound may help in supporting brain health by influencing neurotransmitter levels and protecting against oxidative stress.

In conclusion, L-Arginine L-aspartate (CAS No. 7675-83-4) is a versatile compound with significant therapeutic potential across multiple domains. Its ability to enhance nitric oxide production, support immune function, improve athletic performance, and promote recovery makes it a valuable addition to both nutritional supplements and pharmaceutical formulations. As research continues to uncover new applications and benefits, the role of this compound in maintaining overall health is likely to expand further.